Beclotiamine
Beclotiamine
Brand Name:
Vulcanchem
CAS No.:
13471-78-8
VCID:
VC20986665
InChI:
InChI=1S/C12H16ClN4S.ClH/c1-8-11(3-4-13)18-7-17(8)6-10-5-15-9(2)16-12(10)14;/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16);1H/q+1;/p-1
SMILES:
CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCCl.[Cl-]
Molecular Formula:
C12H16Cl2N4S
Molecular Weight:
319.3 g/mol
Beclotiamine
CAS No.: 13471-78-8
Cat. No.: VC20986665
Molecular Formula: C12H16Cl2N4S
Molecular Weight: 319.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13471-78-8 |
|---|---|
| Molecular Formula | C12H16Cl2N4S |
| Molecular Weight | 319.3 g/mol |
| IUPAC Name | 5-[[5-(2-chloroethyl)-4-methyl-1,3-thiazol-3-ium-3-yl]methyl]-2-methylpyrimidin-4-amine;chloride |
| Standard InChI | InChI=1S/C12H16ClN4S.ClH/c1-8-11(3-4-13)18-7-17(8)6-10-5-15-9(2)16-12(10)14;/h5,7H,3-4,6H2,1-2H3,(H2,14,15,16);1H/q+1;/p-1 |
| Standard InChI Key | BPEQAFGUCPPRIB-UHFFFAOYSA-M |
| SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCCl.[Cl-] |
| Canonical SMILES | CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCCl.[Cl-] |
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